PB-cadherin

• CAS No.: 177646-56-9
• Molecular Formula: C11H17NOS

Description

PB-cadherin, also known as CDH22 in humans, is a classical cadherin first identified in the pituitary gland and brain . It plays critical roles in cell-cell adhesion, tissue morphogenesis, and stem cell regulation. Structurally, this compound exists in two isoforms:

• Long-type this compound: Contains a cytoplasmic domain homologous to classical cadherins (~40% similarity), including a catenin-binding region essential for cytoskeletal interactions .
• Short-type this compound: Lacks the catenin-binding domain due to alternative splicing, resulting in a truncated cytoplasmic region (50 amino acids vs. 120 in long-type) .

In mammals, this compound is highly expressed in neural tissues (e.g., brain, spinal cord) during embryogenesis and persists in adult brain regions like the cerebellum . It is also critical in the testes, where short-type this compound regulates spermatogonial stem cell (SSC) self-renewal and survival via JAK-STAT, PI3K/Akt, and TGF-β signaling pathways .

Comparison with Similar Compounds

Comparison with Similar Cadherins

Structural and Functional Differences

Feature	PB-Cadherin	E-Cadherin	N-Cadherin
Catenin Binding	Long-type binds catenins; short-type lacks this domain	Binds β-catenin and p120-catenin for cytoskeletal linkage	Binds β-catenin and p120-catenin
Expression	Brain, pituitary gland, testes	Epithelial tissues	Neural tissues, muscle
Key Signaling Pathways	JAK-STAT, PI3K/Akt, TGF-β inhibition	Wnt/β-catenin, Hippo	FGFR, MAPK
Role in Stem Cells	Promotes SSC self-renewal and survival	Maintains pluripotency in embryonic stem cells via LIFR-GP130 stabilization	Regulates neural stem cell migration
Disease Association	Overexpression in testicular cancers; biomarker potential in breast cancer	Loss linked to diffuse gastric carcinomas	Overexpression in metastatic cancers

Mechanistic Divergences

• This compound vs. E-cadherin :

  • While E-cadherin stabilizes epithelial integrity via β-catenin/Wnt signaling, this compound’s short isoform activates JAK-STAT independently of catenins, enabling SSC survival in testes .
  • E-cadherin mutations drive gastric cancer , whereas this compound dysregulation correlates with breast and testicular malignancies .

• This compound vs. N-cadherin :

  • N-cadherin facilitates neural crest cell migration via FGFR signaling , whereas this compound’s role in brain development focuses on cerebellar patterning and limb bud morphogenesis .

Research Findings and Implications

Spermatogonial Stem Cell Regulation: Short-type this compound in neonatal rat testes activates JAK2-STAT3, promoting gonocyte survival and SSC self-renewal . Inhibition of TGF-β signaling further enhances SSC proliferation . In vitro studies show that this compound knockdown reduces SSC colony formation by 70% .

Neural Development :

• This compound delineates the midbrain-hindbrain boundary during embryogenesis, overlapping with Wnt1 expression critical for cerebellar development .

Cancer Biomarker Potential: CDH22 (this compound) hypermethylation is an independent prognostic marker in breast cancer, with reduced methylation correlating with poor survival .